Cas no 14533-78-9 (1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-)
14533-78-9 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-
CAS No:14533-78-9
MF:C12H11NO
MW:185.221843004227
CID:1318979
Update Time:2024-08-18
1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-
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- Inchi: 1S/C12H11NO/c1-9-7-11(12(8-14)13-9)10-5-3-2-4-6-10/h2-8,13H,1H3
- InChI Key: ZADPHPGSOZOSLP-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C2=CC=CC=C2)=C1C=O
Computed Properties
- Exact Mass: 185.08413
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Boiling Point: 363.7±42.0 °C(Predicted)
- PSA: 32.86
- pka: 15.67±0.50(Predicted)
1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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